Cas no 39245-47-1 (1,3-Benzenediamine, 4-pentyl-)

1,3-Benzenediamine, 4-pentyl- structure
1,3-Benzenediamine, 4-pentyl- structure
Product Name:1,3-Benzenediamine, 4-pentyl-
CAS No:39245-47-1
MF:C11H18N2
MW:178.274022579193
CID:1502434
Update Time:2024-08-23

1,3-Benzenediamine, 4-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine, 4-pentyl-
    • Inchi: 1S/C11H18N2/c1-2-3-4-5-9-6-7-10(12)8-11(9)13/h6-8H,2-5,12-13H2,1H3
    • InChI Key: ZGFLEVSMIQQQAJ-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(CCCCC)C(N)=C1

Computed Properties

  • Exact Mass: 178.14714
  • Monoisotopic Mass: 178.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52A^2

Experimental Properties

  • Density: 1.010±0.06 g/cm3(Predicted)
  • Boiling Point: 331.9±22.0 °C(Predicted)
  • PSA: 52.04
  • pka: 5.08±0.10(Predicted)
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